Diisopropoxydi(ethoxyacetoacetyl)titanate
Overview
Description
Diisopropoxydi(ethoxyacetoacetyl)titanate is a special surfactant that falls under the category of Organotitanium Titanate . It has the molecular formula C18H32O8Ti and a molecular weight of 424.31 .
Molecular Structure Analysis
The molecular structure of Diisopropoxydi(ethoxyacetoacetyl)titanate is represented by the formula [CH3CH2OCOCH=C(O-)CH3]2Ti(OCH(CH3)2)2 .
Physical And Chemical Properties Analysis
Diisopropoxydi(ethoxyacetoacetyl)titanate appears as a liquid . It’s soluble in ethanol and reacts with water . It’s stable under normal conditions .
Scientific Research Applications
Water Remediation
Titanate materials, including Diisopropoxydi(ethoxyacetoacetyl)titanate, have attracted significant attention in water remediation due to their excellent cation exchange capacity, appropriate photocatalytic ability, superior superhydrophilicity, underwater superoleophobicity, outstanding reusability, and cost-effective properties . They are used in the elimination of pollutants from water .
Catalyst in Polymerization
Diisopropoxydi(ethoxyacetoacetyl)titanate can be used as a catalyst in polymerization . It can help in the formation of polymers by initiating or speeding up the polymerization process .
Catalyst in Transesterification
This compound can also be used as a catalyst in transesterification . Transesterification is a chemical reaction that involves the exchange of ester moieties between an ester and an alcohol .
Crosslinking Agent
Diisopropoxydi(ethoxyacetoacetyl)titanate can be used as a crosslinking agent . Crosslinking agents are used to create connections between large molecules, forming a network of interconnected molecules .
Safety and Hazards
Mechanism of Action
Target of Action
Diisopropoxydi(ethoxyacetoacetyl)titanate is primarily used as a crosslinking agent and a catalyst . It interacts with various substrates in the process of polymerization and transesterification .
Mode of Action
The compound acts as a catalyst, accelerating the rate of chemical reactions without being consumed in the process . As a crosslinking agent, it forms bridges between polymer chains, enhancing the material’s properties such as its strength, resistance, and stability .
Biochemical Pathways
It plays a crucial role in the polymerization and transesterification processes, which are fundamental to the production of various polymers and esters .
Pharmacokinetics
It is known to react with water , which may influence its distribution and elimination in a hypothetical biological system.
Result of Action
The primary result of Diisopropoxydi(ethoxyacetoacetyl)titanate’s action is the formation of crosslinked polymers or the catalysis of esterification reactions . These reactions result in materials with enhanced properties, such as increased strength and stability.
Action Environment
Environmental factors can significantly influence the action of Diisopropoxydi(ethoxyacetoacetyl)titanate. For instance, its reactivity with water suggests that humidity levels may affect its performance. Additionally, it is a flammable material , indicating that it should be handled with care in environments with potential ignition sources.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Diisopropoxydi(ethoxyacetoacetyl)titanate involves the reaction of titanium isopropoxide with ethyl acetoacetate and ethanol in the presence of hydrochloric acid.", "Starting Materials": [ "Titanium isopropoxide", "Ethyl acetoacetate", "Ethanol", "Hydrochloric acid" ], "Reaction": [ "Add titanium isopropoxide to a flask", "Add hydrochloric acid dropwise to the flask while stirring", "Add ethyl acetoacetate to the flask and stir for 30 minutes", "Add ethanol to the flask and stir for an additional 30 minutes", "Heat the mixture to 60°C and stir for 2 hours", "Cool the mixture to room temperature and filter the precipitate", "Wash the precipitate with ethanol and diethyl ether", "Dry the product under vacuum" ] } | |
CAS RN |
27858-32-8 |
Product Name |
Diisopropoxydi(ethoxyacetoacetyl)titanate |
Molecular Formula |
C18H32O8Ti |
Molecular Weight |
424.313 |
IUPAC Name |
(Z)-4-ethoxy-4-oxobut-2-en-2-olate;(E)-4-ethoxy-4-oxobut-2-en-2-olate;propan-2-olate;titanium(4+) |
InChI |
InChI=1S/2C6H10O3.2C3H7O.Ti/c2*1-3-9-6(8)4-5(2)7;2*1-3(2)4;/h2*4,7H,3H2,1-2H3;2*3H,1-2H3;/q;;2*-1;+4/p-2/b5-4+;5-4-;;; |
InChI Key |
XEMMRWPCJFCMMM-DTYWIDMTSA-L |
SMILES |
CCOC(=O)C=C(C)[O-].CCOC(=O)C=C(C)[O-].CC(C)[O-].CC(C)[O-].[Ti+4] |
solubility |
not available |
Origin of Product |
United States |
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